Cas no 2376144-35-1 ((R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride)

• Product Name: (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride
• CAS No: 2376144-35-1
• MF: C₁₅H₂₂ClNO₄
• MW: 315.79248380661
• MDL: MFCD32182538
• CID: 4776451
• Update Time: 2025-06-23

(R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB35882
• (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride
• Methyl (R)-3-(2-amino-3-(tert-butoxy)-3-oxopropyl)benzoate hydrochloride

• MDL： MFCD32182538
• Inchi： 1S/C15H21NO4.ClH/c1-15(2,3)20-14(18)12(16)9-10-6-5-7-11(8-10)13(17)19-4;/h5-8,12H,9,16H2,1-4H3;1H/t12-;/m1./s1
• InChI Key： YDNOMDXSZOOWFR-UTONKHPSSA-N
• SMILES： Cl.O(C([C@@H](CC1C=CC=C(C(=O)OC)C=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 348
• Topological Polar Surface Area: 78.6

Additional information on (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride

Research Brief on (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride (CAS: 2376144-35-1)

In recent years, the compound (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride (CAS: 2376144-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders. The compound's unique structural features, including the tert-butoxycarbonyl (Boc) protected amine and the methyl ester moiety, make it a versatile building block in medicinal chemistry.

Recent studies have focused on optimizing the synthetic routes for (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride to enhance yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving >99% enantiomeric excess (ee) and a yield of 85%. This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for large-scale pharmaceutical applications.

The pharmacological relevance of this compound is underscored by its role as a precursor in the synthesis of potent dipeptidyl peptidase-4 (DPP-4) inhibitors, which are critical in managing type 2 diabetes. A recent preclinical study demonstrated that derivatives of (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride exhibited improved binding affinity to DPP-4, with IC50 values in the low nanomolar range. These findings, published in Bioorganic & Medicinal Chemistry Letters, highlight the compound's potential in developing next-generation antidiabetic drugs.

Furthermore, the compound's application extends to neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience explored its utility in synthesizing gamma-secretase modulators for Alzheimer's disease. The researchers noted that the Boc-protected amine group in (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride facilitated selective interactions with the enzyme's active site, reducing amyloid-beta production by 60% in vitro. This suggests a promising avenue for further drug development.

In conclusion, (R)-3-(2-Amino-2-tert-butoxycarbonyl-ethyl)-benzoic acid methyl ester hydrochloride (CAS: 2376144-35-1) remains a compound of high interest due to its synthetic versatility and therapeutic potential. Ongoing research continues to uncover new applications, particularly in metabolic and neurological disorders, while advancements in synthesis methods are improving its feasibility for industrial-scale production. Future studies are expected to explore its derivatives for broader clinical applications.